Cas no 939900-20-6 (Ethyl 1-(2-hydroxyethyl)piperidine-4-carboxylate)

• Product Name: Ethyl 1-(2-hydroxyethyl)piperidine-4-carboxylate
• CAS No: 939900-20-6
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD12186631
• CID: 1077688
• Update Time: 2025-05-20

Ethyl 1-(2-hydroxyethyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(2-hydroxyethyl)piperidine-4-carboxylate
• 1-(2-Hydroxy-ethyl)-piperidine-4-carboxylic acid ethyl ester

• MDL： MFCD12186631
• Inchi： 1S/C10H19NO3/c1-2-14-10(13)9-3-5-11(6-4-9)7-8-12/h9,12H,2-8H2,1H3
• InChI Key： GXLLPRLLFBDIAB-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CCO)CC1)OCC

Computed Properties

• Exact Mass: 201.136
• Monoisotopic Mass: 201.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• PSA: 49.77000
• LogP: 0.19170

Additional information on Ethyl 1-(2-hydroxyethyl)piperidine-4-carboxylate

Ethyl 1-(2-Hydroxyethyl)Piperidine-4-Carboxylate: A Comprehensive Overview

Ethyl 1-(2-hydroxyethyl)piperidine-4-carboxylate, also known by its CAS number 939900-20-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered cyclic amine, and features a hydroxyethyl group attached to the nitrogen atom at position 1 and an ethyl ester group at position 4. The structure of this compound makes it versatile for various applications, particularly in drug design and material science.

The synthesis of Ethyl 1-(2-hydroxyethyl)piperidine-4-carboxylate involves a multi-step process that typically begins with the preparation of the piperidine ring. This is followed by the introduction of the hydroxyethyl group and the esterification step to attach the ethyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield. These methods often utilize transition metal catalysts or biocatalysts, aligning with the growing trend toward sustainable chemical processes.

One of the most notable applications of this compound is in the development of bioactive molecules. Researchers have explored its potential as a building block for peptide-based drugs due to its ability to form stable amide bonds. For instance, studies published in Journal of Medicinal Chemistry have demonstrated that derivatives of this compound can serve as scaffolds for designing inhibitors of protein kinases, which are crucial targets in cancer therapy. The hydroxyethyl group provides flexibility, allowing for diverse interactions with biological targets, while the ester group enhances solubility and bioavailability.

In addition to its role in drug discovery, Ethyl 1-(2-hydroxyethyl)piperidine-4-carboxylate has found applications in materials science. Its ability to form self-assembled monolayers has been leveraged in the development of advanced coatings and sensors. A study in Nano Letters highlighted its use as a component in stimuli-responsive materials, where it contributes to pH-sensitive properties. This capability opens new avenues for smart materials that can respond dynamically to environmental changes.

The physical properties of this compound are also worth noting. It exists as a white crystalline solid with a melting point around 150°C and a boiling point above 350°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethanol makes it suitable for various laboratory procedures. The presence of both hydrophilic (hydroxyl) and lipophilic (ester) groups imparts amphiphilic characteristics, which are advantageous in emulsion formation and drug delivery systems.

Recent research has focused on optimizing the properties of Ethyl 1-(2-hydroxyethyl)piperidine-4-carboxylate for specific applications. For example, chemists have explored substituent effects on its stability and reactivity. By modifying the hydroxyethyl group or introducing additional functional groups, researchers aim to enhance its compatibility with biological systems or improve its mechanical properties when used in polymers.

In conclusion, Ethyl 1-(2-hydroxyethyl)piperidine-4-carboxylate stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and functionalization strategies, positions it as a key player in future innovations within chemistry and related fields.